Cas no 1391622-52-8 (N-(3-(Bromomethyl)phenyl)methanesulfonamide)

• Product Name: N-(3-(Bromomethyl)phenyl)methanesulfonamide
• CAS No: 1391622-52-8
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD24164009
• CID: 4698303
• PubChem ID: 114298919
• Update Time: 2025-05-25

N-(3-(Bromomethyl)phenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(Bromomethyl)phenyl)methanesulfonamide
• F51660
• 1391622-52-8
• MFCD24164009
• N-[3-(bromomethyl)phenyl]methanesulfonamide

• MDL： MFCD24164009
• Inchi： 1S/C8H10BrNO2S/c1-13(11,12)10-8-4-2-3-7(5-8)6-9/h2-5,10H,6H2,1H3
• InChI Key： BAKNPKAJBUZOCT-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)NS(C)(=O)=O

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 1.4

Additional information on N-(3-(Bromomethyl)phenyl)methanesulfonamide

Comprehensive Overview of N-(3-(Bromomethyl)phenyl)methanesulfonamide (CAS No. 1391622-52-8)

N-(3-(Bromomethyl)phenyl)methanesulfonamide (CAS No. 1391622-52-8) is a specialized organic compound widely utilized in pharmaceutical intermediates and material science research. Its molecular structure features a bromomethyl group attached to a phenyl ring, coupled with a methanesulfonamide moiety, making it a versatile building block for synthetic chemistry. Researchers and industries value this compound for its role in designing novel molecules, particularly in drug discovery and agrochemical development.

The compound’s unique properties, such as its reactivity in cross-coupling reactions and nucleophilic substitutions, have sparked interest among chemists exploring green chemistry and sustainable synthesis methods. With growing demand for eco-friendly processes, N-(3-(Bromomethyl)phenyl)methanesulfonamide is often discussed in contexts like catalyst optimization and waste reduction in organic synthesis. Its CAS No. 1391622-52-8 serves as a critical identifier for regulatory compliance and safety documentation.

In recent years, the compound has gained attention in high-throughput screening (HTS) libraries due to its potential bioactivity. Questions like "How is N-(3-(Bromomethyl)phenyl)methanesulfonamide used in drug discovery?" or "What are the synthetic routes for CAS 1391622-52-8?" are frequently searched in academic and industrial databases. These queries reflect the compound’s relevance in medicinal chemistry and process scale-up studies.

From a technical perspective, the stability of N-(3-(Bromomethyl)phenyl)methanesulfonamide under various conditions (e.g., temperature, pH) is a key research focus. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and degradation pathways. Such data is vital for applications in preclinical research and formulation development.

Looking ahead, innovations in flow chemistry and automated synthesis platforms may further elevate the utility of CAS No. 1391622-52-8. As industries prioritize cost-effective and scalable methodologies, this compound’s role in custom synthesis and patented technologies is expected to expand. Its integration into AI-driven molecular design tools also aligns with trends in digital chemistry.

In summary, N-(3-(Bromomethyl)phenyl)methanesulfonamide represents a critical intersection of chemistry and innovation. Its applications span from small-molecule therapeutics to advanced material engineering, addressing both current challenges and future opportunities in science.